A sustainable, top-down mechanosynthesis of carbohydrate-functionalized silver nanoparticles
Reaction Chemistry & Engineering Pub Date: 2022-01-04 DOI: 10.1039/D1RE00391G
Abstract
The current trend in nanoparticle (NP) synthesis consists in addressing a multi-objective optimization, whose targets are maximization of product yield together with minimization of energy waste and risk factors related to the use of hazardous reagents, severe operative conditions and unsafe unit operations. In this context, two different top-down, one-step mechanosynthesis techniques based on green capping agents have been proposed for the production and functionalization of Ag zerovalent NPs at room temperature in the presence and absence of a milling medium. Three different monosaccharides and one disaccharide have been tested as stabilizing agents without any chemical functionalization based on specific groups usually adopted as linkers to the metal surface. The as-prepared Ag NPs have been characterized for composition and size, giving average diameters in the range of 9–23 nm for all types of sugars employed, acting both as stabilizers and oxidation inhibitors. The bead-milling techniques here proposed, owing to their low running and equipment costs, may represent an alternative to conventional indirect attritor millers in future applications on a larger scale for the synthesis of functionalized metal NPs.
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Journal Name：Reaction Chemistry & Engineering
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